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molecular formula C11H20O3 B8584767 (2-Ethyl-1,8-dioxaspiro[4.5]decan-2-yl)methanol CAS No. 88664-43-1

(2-Ethyl-1,8-dioxaspiro[4.5]decan-2-yl)methanol

Cat. No. B8584767
CAS RN: 88664-43-1
M. Wt: 200.27 g/mol
InChI Key: RMWKBSFMVYQXOE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04410354

Procedure details

To a stirred solution of 16.52 g of tetrahydro-4-(3-methylenepentyl)-2H-pyran-4-ol in 100 ml of methylene chloride under nitrogen was added portionwise 15.32 g of peracetic acid (with 0.40 g of anhydrous sodium acetate added). The reaction mixture was refluxed for 1 hour, allowed to set for 4 hours, diluted with 150 ml of methylene chloride, washed successively with water, twice with 25% potassium carbonate, and saturated sodium chloride, dried and filtered. The resulting solution was stripped to yield 12.42 g of the desired product as a pale yellow liquid.
Name
tetrahydro-4-(3-methylenepentyl)-2H-pyran-4-ol
Quantity
16.52 g
Type
reactant
Reaction Step One
Name
peracetic acid
Quantity
15.32 g
Type
reactant
Reaction Step One
Name
methylene chloride
Quantity
100 mL
Type
solvent
Reaction Step One
Name
methylene chloride
Quantity
150 mL
Type
solvent
Reaction Step Two
Name
desired product

Identifiers

REACTION_CXSMILES
[CH2:1]=[C:2]([CH2:12][CH3:13])[CH2:3][CH2:4][C:5]1([OH:11])[CH2:10][CH2:9][O:8][CH2:7][CH2:6]1.C(OO)(=[O:16])C>C(Cl)Cl>[CH2:12]([C:2]1([CH2:1][OH:16])[CH2:3][CH2:4][C:5]2([CH2:6][CH2:7][O:8][CH2:9][CH2:10]2)[O:11]1)[CH3:13]

Inputs

Step One
Name
tetrahydro-4-(3-methylenepentyl)-2H-pyran-4-ol
Quantity
16.52 g
Type
reactant
Smiles
C=C(CCC1(CCOCC1)O)CC
Name
peracetic acid
Quantity
15.32 g
Type
reactant
Smiles
C(C)(=O)OO
Name
methylene chloride
Quantity
100 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
methylene chloride
Quantity
150 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was refluxed for 1 hour
Duration
1 h
WASH
Type
WASH
Details
washed successively with water, twice with 25% potassium carbonate, and saturated sodium chloride
CUSTOM
Type
CUSTOM
Details
dried
FILTRATION
Type
FILTRATION
Details
filtered

Outcomes

Product
Details
Reaction Time
 4 h
Name
desired product
Type
product
Smiles
C(C)C1(OC2(CC1)CCOCC2)CO
Measurements
Type Value Analysis
AMOUNT: MASS 12.42 g
YIELD: CALCULATEDPERCENTYIELD 69.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.